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Compound of Interest

Compound Name: 3-Aminobutan-1-ol

Cat. No.: B1281174 Get Quote

This guide provides immediate and essential safety and logistical information for the proper

handling, storage, and disposal of 3-Aminobutan-1-ol, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identifier:

Name: 3-Aminobutan-1-ol

CAS Number: 2867-59-6[1][2][3][4]

Molecular Formula: C4H11NO[1][2][3]

Molecular Weight: 89.14 g/mol [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
3-Aminobutan-1-ol is classified as a flammable liquid and vapor that causes severe skin burns

and serious eye damage.[5] It is also harmful if swallowed.[1][6] Adherence to strict safety

protocols is crucial to mitigate risks.

Summary of Hazards:
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Hazard Class GHS Classification

Flammable liquids Category 3[5]

Skin corrosion/irritation Sub-category 1B[1][3][5]

Serious eye damage/eye irritation Category 1[1][5]

| Acute toxicity, Oral | Category 4[1][6] |

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection

Tightly fitting safety goggles with side-
shields conforming to EN166 (EU) or
NIOSH (US).[1][6]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-resistant gloves

(inspect prior to use).[1][6]

| Respiratory Protection | If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[1][6] For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator

may be used. For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143)

respirator cartridges.[2] |

Handling, Storage, and Disposal Protocols
Handling:

Handle in a well-ventilated place, preferably in a chemical fume hood.[1][4]

Avoid contact with skin, eyes, and clothing.[1][5]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5]

Use non-sparking tools and take precautionary measures against static discharge.[1]
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Do not eat, drink, or smoke when using this product.[1]

Wash hands and face thoroughly after handling.[1][5]

Storage:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep the container tightly closed.[1][5]

Store locked up.[1][5]

Store away from incompatible materials such as strong oxidizing agents and acids.[4][7]

Disposal:

Disposal must be in accordance with local and national regulations.[5]

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Contaminated packaging should be disposed of as unused product.[2] It can be triply rinsed

and offered for recycling or reconditioning.[1]

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep
them comfortable for breathing. If not
breathing, give artificial respiration.
Immediately call a POISON CENTER or
doctor.[1][5][6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water. If skin irritation

or rash occurs, get medical advice/attention.[1]

[5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1][5][6]

| Ingestion | Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor.[1][5][6] |

Spill Cleanup:

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[8] Remove all

sources of ignition.[1]

Ventilate: Ensure adequate ventilation.[1]

Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill.[9]

Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[1]

Decontamination: Wash the spill area with soap and water.[10]

Waste Disposal: Dispose of the contaminated materials and absorbent as hazardous waste

in accordance with local regulations.[11]
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Hierarchy of Controls for Handling 3-Aminobutan-1-
ol
The following diagram illustrates the recommended hierarchy of controls to minimize exposure

to 3-Aminobutan-1-ol. The most effective controls are at the top, and the least effective are at

the bottom.

Hierarchy of Controls for 3-Aminobutan-1-ol

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
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handling-3-aminobutan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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